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Compound of Interest

Compound Name: Hexyl tiglate

Cat. No.: B095952

Application Note and Protocol

Introduction

Hexyl tiglate (CAS No. 16930-96-4) is an ester recognized for its characteristic fresh, green,
and fruity aroma, reminiscent of gardenia and nasturtium flowers.[1] This volatile compound is
a naturally occurring component in various essential oils, notably in Gardenia jasminoides
(jasmine) and Lavandula angustifolia (lavender).[2] Its pleasant organoleptic properties have
led to its use as a fragrance ingredient in cosmetics and a flavoring agent in food products.[2]
Given its presence in consumer goods and its contribution to the aromatic profile of essential
oils, the use of a well-characterized hexyl tiglate analytical standard is crucial for quality
control, product formulation, and research in the pharmaceutical, cosmetic, and food and
beverage industries.

This document provides detailed application notes and protocols for the use of hexyl tiglate as
an analytical standard, with a primary focus on Gas Chromatography-Mass Spectrometry (GC-
MS), a powerful and widely used technique for the analysis of volatile and semi-volatile
compounds.

Physicochemical Properties and Specifications

A thorough understanding of the physicochemical properties of hexyl tiglate is fundamental for
its use as an analytical standard.
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Property Value Reference
Chemical Formula C11H2002 [2]
Molecular Weight 184.28 g/mol

CAS Number 16930-96-4 [2]
Appearance Colorless to pale yellow liquid

Odor Fruity, green

Boiling Point 108 °C at 16 mmHg

Density 0.894 g/mL at 25 °C

Refractive Index n20/D 1.446

- Insoluble in water; soluble in
Solubility _ [1]
alcohol and oils

Table 1: Physicochemical properties of Hexyl Tiglate.

Natural Occurrence

Hexyl tiglate is found as a minor to significant component in the essential oils of several
plants. Its concentration can vary depending on the plant species, geographical origin, and
extraction method.

Plant Source Concentration (%) Reference

Gardenia jasminoides

_ 2.4 [2]
(Jasmine)
Lavandula angustifolia )
Minor component [2]
(Lavender)
Unspecified Lamiaceae
0.15 [3]

Species

Table 2: Reported concentrations of Hexyl Tiglate in various essential oils.
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Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the preferred method for the identification and quantification of hexyl tiglate in
various matrices due to its high sensitivity, selectivity, and ability to resolve complex mixtures.

Experimental Workflow for GC-MS Analysis

The following diagram illustrates a typical workflow for the analysis of hexyl tiglate using GC-
MS.
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A general workflow for the GC-MS analysis of hexyl tiglate.

Detailed GC-MS Protocol

This protocol provides a starting point for the quantitative analysis of hexyl tiglate. Method
optimization and validation are essential for specific applications.

1. Standard Preparation:

e Primary Stock Solution (1000 pg/mL): Accurately weigh 10 mg of hexyl tiglate reference
standard and dissolve it in 10 mL of a suitable volatile organic solvent (e.g., hexane,
dichloromethane) in a volumetric flask.[4][5]

o Working Standard Solutions: Prepare a series of working standard solutions by serial dilution
of the primary stock solution to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 25, 50

pg/mL).
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2. Sample Preparation:

The choice of sample preparation method depends on the matrix.

o Essential Oils: Dilute the essential oil sample in a suitable solvent (e.g., 1:100 in hexane) to
bring the concentration of hexyl tiglate within the calibration range.[6]

o Cosmetic Products (e.g., Creams, Lotions):

o Solvent Extraction: Weigh a known amount of the cosmetic product (e.g., 1 g) and extract
the volatile components with a suitable solvent (e.g., 10 mL of methanol or a
hexane:acetone mixture).[7] Vortex or sonicate the mixture to ensure efficient extraction.
Centrifuge the sample to separate any solid matrix components.[5] The supernatant can
then be directly injected or further diluted if necessary.

o Headspace Analysis: For highly volatile compounds in complex matrices, static or dynamic
headspace analysis can be employed.[8] Place a known amount of the sample in a
headspace vial and heat to a specific temperature to allow the volatile compounds to
partition into the headspace.[8] An aliquot of the headspace is then injected into the GC-
MS.

e Food Products:

o Headspace GC-MS: This technique is particularly useful for analyzing volatile compounds
in solid or liquid food matrices without extensive sample cleanup.[9] A known amount of
the food sample is placed in a sealed vial and heated. The volatile compounds in the
headspace are then analyzed.[10]

3. GC-MS Instrumentation and Parameters:
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Parameter

Recommended Setting

Gas Chromatograph

Agilent 7890B GC or equivalent

Mass Spectrometer

Agilent 5977B MSD or equivalent

GC Column

Non-polar column (e.g., HP-5ms, DB-5ms), 30
m x 0.25 mm ID, 0.25 pm film thickness

Injector Temperature

250 °C

Injection Volume

1 pL (splitless or split injection depending on

concentration)

Carrier Gas

Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program

Initial temperature of 60 °C (hold for 2 min),
ramp to 240 °C at 3 °C/min, hold for 5 min.

MS Transfer Line Temp.

280 °C

lon Source Temperature

230 °C

lonization Mode

Electron lonization (EIl) at 70 eV

Acquisition Mode

Full Scan (m/z 40-400) for identification and

Selected lon Monitoring (SIM) for quantification.

Table 3: Recommended GC-MS parameters for Hexyl Tiglate analysis.

4. Identification and Quantification:

« ldentification: The identification of hexyl tiglate is confirmed by comparing its retention time

and mass spectrum with that of the certified reference standard. The mass spectrum of

hexyl tiglate is characterized by specific fragment ions. The use of retention indices (RI) by

co-injecting a series of n-alkanes can further enhance the confidence in compound

identification.[6]

e Quantification (SIM Mode): For sensitive and accurate quantification, the use of Selected lon

Monitoring (SIM) mode is recommended.[11] This involves monitoring a few characteristic
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ions of hexyl tiglate. The following ions are suggested for SIM analysis, but should be
confirmed by analyzing a standard of hexyl tiglate.

o Quantifier lon: The most abundant and specific fragment ion.

o Qualifier lons: Two or three other characteristic fragment ions used for confirmation.[12]

lon Type Suggested m/z

Quantifier | To be determined from the mass spectrum of
uantifier lon
the standard

Qualifier lon 1 To be determined from the mass spectrum of
ualifier lon
the standard

Qualifier lon 2 To be determined from the mass spectrum of
ualifier lon
the standard

Table 4: Suggested ions for SIM analysis of Hexyl Tiglate. These should be experimentally
verified.

A calibration curve is constructed by plotting the peak area of the quantifier ion against the
concentration of the working standard solutions. The concentration of hexyl tiglate in the
sample is then determined from this calibration curve.

Method Validation

To ensure the reliability of the analytical method, it is essential to perform a proper method
validation according to international guidelines (e.g., ICH, FDA).[13][14][15] Key validation
parameters include:

» Specificity: The ability of the method to unequivocally assess the analyte in the presence of
other components.

 Linearity: The ability of the method to produce results that are directly proportional to the
concentration of the analyte within a given range.

e Accuracy: The closeness of the test results obtained by the method to the true value.
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e Precision: The degree of agreement among individual test results when the method is
applied repeatedly to multiple samplings of a homogeneous sample. This includes
repeatability (intra-day precision) and intermediate precision (inter-day precision).

 Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but
not necessarily quantitated as an exact value.

o Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be
guantitatively determined with suitable precision and accuracy.

» Robustness: A measure of the method's capacity to remain unaffected by small, but
deliberate variations in method parameters.

Conclusion

The use of a certified hexyl tiglate analytical standard is indispensable for the accurate and
reliable quality control of products in the fragrance, flavor, and cosmetic industries. The detailed
GC-MS protocol provided in this application note serves as a robust starting point for
researchers and analysts. Proper method validation is crucial to ensure that the analytical
results are fit for their intended purpose. The methodologies described herein will aid in
ensuring product quality, consistency, and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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